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Compound of Interest

Compound Name:
4-Hydroxy-2-methyl-7-

trifluoromethylquinoline

Cat. No.: B099916 Get Quote

Abstract: This document provides a comprehensive technical guide on the safe handling,

storage, and disposal of 4-Hydroxy-2-methyl-7-trifluoromethylquinoline (CAS No. 15912-

66-0). Synthesizing data from structurally analogous compounds and established chemical

safety principles, this guide is intended for researchers, scientists, and drug development

professionals. The protocol herein emphasizes a risk-based approach, detailing necessary

engineering controls, personal protective equipment, and emergency procedures to ensure

personnel safety and experimental integrity.

Compound Profile and Hazard Identification
4-Hydroxy-2-methyl-7-trifluoromethylquinoline is a substituted heterocyclic compound. Its

structure, featuring a quinoline core, a hydroxyl group, and a trifluoromethyl (CF3) group,

dictates its chemical reactivity, biological potential, and toxicological profile. Quinoline

derivatives are widely investigated for their broad biological activities, including anticancer and

antimalarial properties.[1][2] The trifluoromethyl group is known to enhance metabolic stability

and lipophilicity, which can potentiate a molecule's biological effect and its toxicological profile.

[3]

Chemical and Physical Properties
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Property Value Source

CAS Number 15912-66-0 [4]

Molecular Formula C₁₁H₈F₃NO [4]

Molecular Weight 227.18 g/mol [4]

Appearance
Off-white to yellow

powder/crystal
[5][6]

Purity Typically ≥97% [4]

Solubility Slightly soluble in water [6]

Hazard Analysis Based on Structural Analogs
Direct, comprehensive toxicological data for 4-Hydroxy-2-methyl-7-trifluoromethylquinoline
is limited. Therefore, a conservative hazard assessment is derived from documented risks of

structurally similar compounds.

Trifluoromethylated Quinolines: Compounds like 2-(Trifluoromethyl)quinoline are classified as

toxic if swallowed, causing severe skin and eye irritation, and respiratory irritation.[7] The

CF₃ group's strong electron-withdrawing nature and increased lipophilicity can contribute to

heightened toxicity.[3]

Hydroxymethyl-Quinolines: Analogs such as 4-Hydroxy-2-methylquinoline and 6-Fluoro-4-

hydroxy-2-methylquinoline are known skin, eye, and respiratory irritants.[8] Some fluorinated

quinolines are classified as harmful if swallowed and can cause serious eye damage.[9]

Based on this analysis and supplier safety information, 4-Hydroxy-2-methyl-7-
trifluoromethylquinoline is designated with the signal word "Danger" and associated with

GHS pictograms for toxicity (GHS06) and corrosion (GHS05).[4]

Inferred GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[7]

Skin Corrosion/Irritation Category 1C/2

H314/H315: Causes severe

skin burns and eye damage /

Causes skin irritation[7][8]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage[9]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[7][8]

Risk Management: The Hierarchy of Controls
A systematic approach to safety requires implementing controls in a specific order of

effectiveness. This "Hierarchy of Controls" prioritizes eliminating hazards at their source. For a

chemical compound in a research setting, this hierarchy is adapted to minimize exposure.
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Hierarchy of Controls for Chemical Handling

Elimination
(Not feasible in research)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(e.g., Fume Hood, Ventilated Enclosure)

Administrative Controls
(e.g., SOPs, Training, Designated Areas)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Lab Coat)

Start:
Verify Fume Hood

Certification

Retrieve Compound
from Storage

Don PPE:
Gloves, Goggles,

Lab Coat, Respirator

Weigh Solid
in Fume Hood

Solubilize/
Prepare Solution

Perform
Experiment

Decontaminate
Glassware & Surfaces

Dispose of
Waste Properly

Doff PPE
& Wash Hands End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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7-trifluoromethylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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